Unveiling Chlorouvedalin: A Technical Guide to its Discovery and Natural Source
Unveiling Chlorouvedalin: A Technical Guide to its Discovery and Natural Source
For Researchers, Scientists, and Drug Development Professionals
Abstract
Chlorouvedalin, a chlorinated sesquiterpene lactone, represents a class of natural products with significant biological potential. This technical guide provides a comprehensive overview of the discovery of Chlorouvedalin, its natural source, and the experimental protocols for its isolation and characterization. All available quantitative data has been systematically compiled, and key experimental workflows are visualized to facilitate a deeper understanding for researchers in natural product chemistry and drug development.
Introduction
Sesquiterpene lactones are a diverse group of secondary metabolites, predominantly found in the Asteraceae family of plants. These compounds are known for a wide range of biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects, making them promising candidates for drug discovery. Chlorouvedalin is a notable member of this class, distinguished by the presence of a chlorine atom in its structure. Its discovery stemmed from phytochemical investigations of the genus Smallanthus, formerly classified as Polymnia. This document serves as a detailed technical resource on the origins and isolation of this unique natural product.
Discovery and Natural Source
Chlorouvedalin was first discovered as a naturally occurring compound isolated from the plant Smallanthus uvedalius, a species native to the eastern United States and belonging to the Asteraceae family. This plant is also commonly known by its synonym, Polymnia uvedalia. The name "Chlorouvedalin" reflects its chlorinated nature and its origin from a plant historically associated with the name "Uvedalia".
Initial phytochemical screenings of Smallanthus uvedalius in the early 1970s by Herz and his collaborators led to the identification of several sesquiterpene lactones. These pioneering studies were instrumental in elucidating the chemical diversity within this plant genus and ultimately led to the isolation and characterization of Chlorouvedalin.
Physicochemical Properties
A summary of the key physicochemical properties of Chlorouvedalin is presented in the table below. This data is essential for its identification and characterization in a laboratory setting.
| Property | Value | Reference |
| CAS Number | 24694-80-2 | [1][2] |
| Molecular Formula | C₂₃H₂₉ClO₉ | [3] |
| Molecular Weight | 484.92 g/mol | [3] |
Further quantitative data such as melting point and optical rotation would be found in the original discovery publication, which has not been located in the performed searches.
Experimental Protocols
While the original, detailed experimental protocol for the isolation of Chlorouvedalin could not be sourced from the available search results, a general methodology for the extraction and purification of sesquiterpene lactones from Smallanthus species can be outlined based on common practices in natural product chemistry. This generalized protocol serves as a foundational guide for researchers aiming to isolate Chlorouvedalin or similar compounds.
4.1. General Isolation and Purification Workflow
The isolation of Chlorouvedalin from its natural source, Smallanthus uvedalius, typically involves a multi-step process. The diagram below illustrates a logical workflow for this procedure.
4.2. Detailed Methodologies
4.2.1. Plant Material Collection and Preparation The aerial parts (leaves and stems) of Smallanthus uvedalius are collected and air-dried in a well-ventilated area, protected from direct sunlight, to preserve the chemical integrity of the constituents. The dried plant material is then ground into a fine powder to increase the surface area for efficient solvent extraction.
4.2.2. Extraction The powdered plant material is subjected to exhaustive extraction with a suitable organic solvent. Dichloromethane or ethanol (B145695) are commonly used solvents for extracting sesquiterpene lactones. This can be performed at room temperature with stirring (maceration) or using a Soxhlet apparatus for more efficient extraction. The solvent is then evaporated under reduced pressure to yield a crude extract.
4.2.3. Fractionation The crude extract, a complex mixture of various phytochemicals, is then subjected to fractionation. A common technique is solvent-solvent partitioning, where the extract is sequentially partitioned between immiscible solvents of increasing polarity (e.g., hexane, ethyl acetate, and methanol). This step helps to separate compounds based on their polarity, with sesquiterpene lactones typically concentrating in the medium-polarity fractions (e.g., ethyl acetate).
The resulting fractions are then subjected to column chromatography over silica (B1680970) gel. The column is eluted with a gradient of solvents, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate). Fractions are collected and monitored by thin-layer chromatography (TLC) to identify those containing the desired compound.
4.2.4. Purification Fractions enriched with Chlorouvedalin are combined and subjected to further purification steps. This may involve repeated column chromatography using different solvent systems or techniques like preparative high-performance liquid chromatography (HPLC). Crystallization from a suitable solvent system can also be employed to obtain the pure compound.
4.3. Structure Elucidation The definitive identification of the isolated compound as Chlorouvedalin requires spectroscopic analysis. The primary techniques used for structure elucidation include:
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are crucial for determining the carbon-hydrogen framework of the molecule.
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Mass Spectrometry (MS): Provides information on the molecular weight and elemental composition of the compound.
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Infrared (IR) Spectroscopy: Helps to identify the functional groups present in the molecule, such as carbonyls and hydroxyls.
Signaling Pathways and Logical Relationships
While the specific signaling pathways modulated by Chlorouvedalin are not detailed in the provided search results, a conceptual diagram illustrating the general process from natural source to potential biological activity is presented below. This highlights the logical progression of research in this field.
Conclusion
Chlorouvedalin stands as a testament to the rich chemical diversity found in the plant kingdom. Its discovery from Smallanthus uvedalius highlights the importance of continued phytochemical exploration of medicinal plants. While the precise details of its original isolation require sourcing the primary literature, the generalized protocols and structured data presented in this guide offer a solid foundation for researchers interested in this and other related sesquiterpene lactones. Further investigation into the biological activities and mechanisms of action of Chlorouvedalin is warranted to fully explore its therapeutic potential.
